molecular formula C20H22BrN B8372885 1-Benzyl-4-(3-bromo-2-ethyl-phenyl)-1,2,3,6-tetrahydro-pyridine

1-Benzyl-4-(3-bromo-2-ethyl-phenyl)-1,2,3,6-tetrahydro-pyridine

Cat. No.: B8372885
M. Wt: 356.3 g/mol
InChI Key: MZTAKHPWVLFJLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Benzyl-4-(3-bromo-2-ethyl-phenyl)-1,2,3,6-tetrahydro-pyridine is a useful research compound. Its molecular formula is C20H22BrN and its molecular weight is 356.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C20H22BrN

Molecular Weight

356.3 g/mol

IUPAC Name

1-benzyl-4-(3-bromo-2-ethylphenyl)-3,6-dihydro-2H-pyridine

InChI

InChI=1S/C20H22BrN/c1-2-18-19(9-6-10-20(18)21)17-11-13-22(14-12-17)15-16-7-4-3-5-8-16/h3-11H,2,12-15H2,1H3

InChI Key

MZTAKHPWVLFJLG-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C=CC=C1Br)C2=CCN(CC2)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-benzyl-4-(3-bromo-2-ethyl-phenyl)-piperidin-4-ol (D116) (30 g, 80.15 mmol) in HOAc (300 mL) was added hydrochloric acid (45 mL, 37%). The reaction mixture was refluxed for 12 hr and concentrated in vacuo. The residue was purified by column chromatography to afford 1-benzyl-4-(3-bromo-2-ethyl-phenyl)-1,2,3,6-tetrahydro-pyridine (D117) (24 g). MS (ES): C20H22BrN requires 355. found 356 (M+H+).
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
45 mL
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One

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